Cas no 68419-45-4 (3,6-dimethyloctan-1-ol)

• Product Name: 3,6-dimethyloctan-1-ol
• CAS No: 68419-45-4
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• CID: 1727410
• PubChem ID: 155147
• Update Time: 2025-04-21

3,6-dimethyloctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethyloctan-1-ol
• 1-Octanol, 3,6-dimethyl-
• 68419-45-4
• DTXSID00988036
• SCHEMBL1658149
• PMLNJABKXSSLQV-UHFFFAOYSA-N

• Inchi： 1S/C10H22O/c1-4-9(2)5-6-10(3)7-8-11/h9-11H,4-8H2,1-3H3
• InChI Key： PMLNJABKXSSLQV-UHFFFAOYSA-N
• SMILES： OCCC(C)CCC(C)CC

Computed Properties

• Exact Mass: 158.16716
• Monoisotopic Mass: 158.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 80.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23